Bertrandite (Be4(OH)2O(SiO3)2)
Overview
Description
Bertrandite is a beryllium silicate mineral with the chemical formula Be4(OH)2O(SiO3)2 . It is colorless to pale yellow and forms orthorhombic crystals .
Synthesis Analysis
Bertrandite is commonly found in beryllium-bearing pegmatites and may be derived from the alteration of beryl . It is mined and processed as ores of beryllium .Molecular Structure Analysis
Bertrandite is composed of frameworks of beryllium and silicon tetrahedra . The molecular structure is based on structures generated from information available in ECHA’s databases .Chemical Reactions Analysis
The significant differences in linear compressibilities of the two structures are a consequence of different degrees of T - O - T bending .Physical And Chemical Properties Analysis
Bertrandite has a molecular weight of 238.23 gm. It is composed of Beryllium 15.13 % Be 42.00 % BeO, Silicon 23.58 % Si 50.44 % SiO2, Hydrogen 0.85 % H 7.56 % H2O, and Oxygen 60.44 % O . It is transparent to translucent with a vitreous luster . Its hardness on the Mohs scale is between 6 and 7 .properties
CAS RN |
12161-82-9 |
|---|---|
Molecular Formula |
BeH2O5Si-2 |
Molecular Weight |
119.11 g/mol |
IUPAC Name |
beryllium;silicate;hydrate |
InChI |
InChI=1S/Be.O4Si.H2O/c;1-5(2,3)4;/h;;1H2/q+2;-4; |
InChI Key |
HPCNEEUSVHJIBK-UHFFFAOYSA-N |
Canonical SMILES |
[Be+2].O.[O-][Si]([O-])([O-])[O-] |
solubility |
Soluble in sulfuric acid without pretreatment |
Origin of Product |
United States |
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